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Cat. No.: B15593513 Get Quote

These application notes provide a comprehensive overview and detailed protocols for utilizing

Pseudolaric Acid B (PAB), a bioactive diterpene acid, in cell-based assays. PAB has

demonstrated significant anti-cancer properties, making it a compound of interest for

researchers in oncology and drug development. The following protocols are designed for

scientists investigating the cytotoxic and apoptotic effects of PAB on cancer cell lines.

Introduction

Pseudolaric Acid B (PAB) is a natural compound isolated from the root and trunk bark of

Pseudolarix kaempferi. It has been shown to exhibit potent cytotoxic effects across a variety of

cancer cell lines.[1] The primary mechanisms of action include the induction of apoptosis and

cell cycle arrest at the G2/M phase.[1][2] These effects are mediated through the regulation of

key signaling pathways, including the p53 and Bcl-2 pathways, and the activation of caspases.

[1]

Mechanism of Action
PAB exerts its anti-cancer effects through a multi-faceted approach. It has been shown to up-

regulate the tumor suppressor protein p53 and down-regulate the anti-apoptotic protein Bcl-2.

[1] This shift in the balance of pro- and anti-apoptotic proteins leads to the activation of

executioner caspases, such as caspase-3, which then cleave various cellular substrates,

ultimately resulting in programmed cell death or apoptosis.[1] Furthermore, PAB can induce cell

cycle arrest in the G2/M phase, thereby inhibiting cell proliferation.[1]
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Quantitative Data Summary
The following table summarizes the half-maximal inhibitory concentration (IC50) values of

Pseudolaric Acid B in various human hepatocellular carcinoma (HCC) cell lines after 72 hours

of treatment.

Cell Line IC50 (µM)

HepG2 1.58

SK-Hep-1 1.90

Huh-7 2.06

Signaling Pathway Diagram
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Start

Seed cells in 96-well plate

Incubate for 24 hours

Treat cells with Pseudolaric Acid B

Incubate for 24-72 hours

Add MTT solution

Incubate for 4 hours

Add DMSO to dissolve formazan

Read absorbance at 570 nm

Analyze data and calculate IC50

End
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Start

Seed and treat cells with PAB

Harvest adherent and floating cells

Wash cells with cold PBS

Stain with Annexin V-FITC and PI

Incubate for 15 minutes in the dark

Analyze by flow cytometry

End

 

Start

Treat and lyse cells

Quantify protein concentration

SDS-PAGE and transfer to membrane

Block membrane

Incubate with primary antibody

Incubate with secondary antibody

Detect chemiluminescent signal

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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